Cas no 872273-26-2 (3,5-dichloropyridine-4-sulfonic Acid)

• Product Name: 3,5-dichloropyridine-4-sulfonic Acid
• CAS No: 872273-26-2
• MF: C₅H₃Cl₂NO₃S
• MW: 228.053218126297
• CID: 1880665
• PubChem ID: 53485308
• Update Time: 2025-04-21

3,5-dichloropyridine-4-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloropyridine-4-sulfonic Acid
• 872273-26-2
• DTXSID50704501
• DB-082715

• Inchi： 1S/C5H3Cl2NO3S/c6-3-1-8-2-4(7)5(3)12(9,10)11/h1-2H,(H,9,10,11)
• InChI Key： WJAFMYIEGRWQMQ-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1S(=O)(=O)O)Cl

Computed Properties

• Exact Mass: 226.92100
• Monoisotopic Mass: 226.9210695Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.64000
• LogP: 2.71590